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Compound of Interest

Compound Name:
1,4-Dihydroxynaphthalene-2,3-

dicarbonitrile

Cat. No.: B086193 Get Quote

An In-depth Technical Guide on 1,4-Dihydroxynaphthalene-2,3-dicarbonitrile

This technical guide provides a comprehensive overview of 1,4-Dihydroxynaphthalene-2,3-
dicarbonitrile, a naphthalene derivative with significant potential in medicinal chemistry and

materials science. The document is intended for researchers, scientists, and professionals in

drug development, offering detailed information on its chemical properties, experimental

protocols, and biological activities.

Chemical and Physical Properties
1,4-Dihydroxynaphthalene-2,3-dicarbonitrile is an organic compound featuring a

naphthalene core substituted with two hydroxyl (-OH) and two nitrile (-CN) functional groups.[1]

These groups contribute to its unique electronic properties and reactivity. Its key quantitative

data are summarized below for clear reference.
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Property Value Reference

Molecular Weight 210.19 g/mol [2]

Molecular Formula C₁₂H₆N₂O₂ [3]

CAS Number 1018-79-7 [3]

Melting Point >300 °C

Appearance Powder, crystals, or chunks

Topological Polar Surface Area 88 Å² [2]

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

Count
4 [2]

SMILES
N#CC1=C(C#N)C(O)=C2C=C

C=CC2=C1O
[3]

InChI Key
JJBQXTABLSZHGC-

UHFFFAOYSA-N

Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of scientific research.

The following section outlines a representative experimental protocol involving 1,4-
Dihydroxynaphthalene-2,3-dicarbonitrile as a starting material for the synthesis of a

derivative, based on established organic chemistry techniques.

Protocol: Synthesis of 1,4-Dibutoxynaphthalene-2,3-dicarbonitrile

This protocol describes the alkylation of 1,4-Dihydroxynaphthalene-2,3-dicarbonitrile to form

1,4-Dibutoxynaphthalene-2,3-dicarbonitrile, a modification that can enhance solubility for

applications in organic electronics.[4]

1. Reaction Setup:
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Dissolve 1,4-Dihydroxynaphthalene-2,3-dicarbonitrile in a suitable solvent, such as

dimethylformamide (DMF), in a reaction flask.

Add a base, for example, potassium carbonate (K₂CO₃), to the solution.[4]

2. Alkylation:

Introduce an excess amount of 1-bromobutane to the reaction mixture.[4]

3. Reaction Conditions:

Ensure the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) to

prevent unwanted side reactions.

Heat the mixture to a temperature between 60-80 °C.

Stir the reaction for several hours, monitoring its completion using thin-layer chromatography

(TLC).[4]

4. Work-up:

Once the reaction is complete, allow the mixture to cool to room temperature.

Pour the reaction mixture into water.

Extract the desired product using an organic solvent like ethyl acetate.[4]

5. Purification:

Wash the collected organic layer with brine.

Dry the organic layer over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to remove the solvent.

Purify the resulting crude product via column chromatography on silica gel to isolate pure

1,4-Dibutoxynaphthalene-2,3-dicarbonitrile.[4]

6. Characterization:
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Confirm the structure and purity of the final product using analytical techniques such as ¹H

NMR, ¹³C NMR, and mass spectrometry.[4]
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Alkylation synthesis workflow starting from the target compound.

Biological Activity and Signaling Pathways
Preliminary research indicates that 1,4-Dihydroxynaphthalene-2,3-dicarbonitrile possesses

notable biological activities, particularly in the context of oncology. Its primary mechanism of

anticancer action is reported to be the induction of apoptosis, or programmed cell death.[1]

Anticancer and Apoptotic Induction:

The compound is suggested to activate both the intrinsic and extrinsic apoptotic pathways.[1]

The intrinsic pathway, which is initiated by cellular stress, is of particular interest. It is proposed

that 1,4-Dihydroxynaphthalene-2,3-dicarbonitrile disrupts mitochondrial function by affecting

the electron transport chain.[1] This disruption leads to mitochondrial membrane

permeabilization, a critical event that results in the release of cytochrome c from the

mitochondria into the cytoplasm.[1] Cytoplasmic cytochrome c then triggers a cascade of

caspase activation, ultimately leading to the execution of apoptosis.

This targeted mechanism allows for the controlled elimination of cancer cells while potentially

sparing normal, healthy tissues.[1] Studies have noted its efficacy in hepatocellular carcinoma

cell lines (e.g., HepG2) and have suggested that its activity in breast cancer cells may be linked

to estrogen receptor pathways.[1]
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Proposed intrinsic apoptosis pathway induced by the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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